trimesoyl tris(methyl phosphate)
trimesoyl tris(methyl phosphate)
Brand Name:
Vulcanchem
CAS No.:
142457-58-7
VCID:
VC0119553
InChI:
InChI=1S/C12H15O15P3.3Na/c1-22-28(16,17)25-10(13)7-4-8(11(14)26-29(18,19)23-2)6-9(5-7)12(15)27-30(20,21)24-3;;;/h4-6H,1-3H3,(H,16,17)(H,18,19)(H,20,21);;;/q;3*+1/p-3
SMILES:
COP(=O)([O-])OC(=O)C1=CC(=CC(=C1)C(=O)OP(=O)([O-])OC)C(=O)OP(=O)([O-])OC.[Na+].[Na+].[Na+]
Molecular Formula:
C12H12Na3O15P3
Molecular Weight:
558.1 g/mol
trimesoyl tris(methyl phosphate)
CAS No.: 142457-58-7
Main Products
VCID: VC0119553
Molecular Formula: C12H12Na3O15P3
Molecular Weight: 558.1 g/mol
| CAS No. | 142457-58-7 |
|---|---|
| Product Name | trimesoyl tris(methyl phosphate) |
| Molecular Formula | C12H12Na3O15P3 |
| Molecular Weight | 558.1 g/mol |
| IUPAC Name | trisodium;[3,5-bis[[methoxy(oxido)phosphoryl]oxycarbonyl]benzoyl] methyl phosphate |
| Standard InChI | InChI=1S/C12H15O15P3.3Na/c1-22-28(16,17)25-10(13)7-4-8(11(14)26-29(18,19)23-2)6-9(5-7)12(15)27-30(20,21)24-3;;;/h4-6H,1-3H3,(H,16,17)(H,18,19)(H,20,21);;;/q;3*+1/p-3 |
| Standard InChIKey | NXGXAQYOJLTELA-UHFFFAOYSA-K |
| SMILES | COP(=O)([O-])OC(=O)C1=CC(=CC(=C1)C(=O)OP(=O)([O-])OC)C(=O)OP(=O)([O-])OC.[Na+].[Na+].[Na+] |
| Canonical SMILES | COP(=O)([O-])OC(=O)C1=CC(=CC(=C1)C(=O)OP(=O)([O-])OC)C(=O)OP(=O)([O-])OC.[Na+].[Na+].[Na+] |
| Synonyms | TMTMP trimesoyl tris(methyl phosphate) trimesoyl tris(methyl phosphate) trisodium salt |
| PubChem Compound | 132438 |
| Last Modified | Nov 11 2021 |
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